Cas no 1849199-36-5 (2-(2-Methyl-2H-1,2,3-triazol-4-yl)propanoic acid)

• Product Name: 2-(2-Methyl-2H-1,2,3-triazol-4-yl)propanoic acid
• CAS No: 1849199-36-5
• MF: C₆H₉N₃O₂
• MW: 155.154560804367
• CID: 5740895
• PubChem ID: 130603012
• Update Time: 2025-06-22

2-(2-Methyl-2H-1,2,3-triazol-4-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1137747
• 2-(2-Methyl-2H-1,2,3-triazol-4-yl)propanoicacid
• 1849199-36-5
• 2-(2-Methyl-2H-1,2,3-triazol-4-yl)propanoic acid
• 2H-1,2,3-Triazole-4-acetic acid, α,2-dimethyl-

• Inchi： 1S/C6H9N3O2/c1-4(6(10)11)5-3-7-9(2)8-5/h3-4H,1-2H3,(H,10,11)
• InChI Key： YTZFMANWUSONDS-UHFFFAOYSA-N
• SMILES： OC(C(C)C1C=NN(C)N=1)=O

Computed Properties

• Exact Mass: 155.069476538g/mol
• Monoisotopic Mass: 155.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 68Ų

Experimental Properties

• Density: 1.36±0.1 g/cm3(Predicted)
• Boiling Point: 324.1±34.0 °C(Predicted)
• pka: 3.88±0.24(Predicted)

Additional information on 2-(2-Methyl-2H-1,2,3-triazol-4-yl)propanoic acid

2-(2-Methyl-2H-1,2,3-Triazol-4-yl)Propanoic Acid (CAS No. 1849199-36-5)

The compound 2-(2-Methyl-2H-1,2,3-triazol-4-yl)propanoic acid, identified by the CAS number 1849199-36-5, is a structurally unique organic compound that has garnered attention in various scientific and industrial applications. This compound belongs to the class of triazoles, which are heterocyclic aromatic compounds containing three nitrogen atoms in a five-membered ring. The presence of the methyl group at the 2H position and the propanoic acid substituent at the 4-position of the triazole ring imparts unique chemical properties to this molecule.

Recent studies have highlighted the potential of 2-(2-Methyl-2H-1,2,3-triazol-4-yl)propanoic acid in the field of material science, particularly in the development of advanced polymers and coatings. Its ability to form stable amide bonds with a wide range of amines has made it a valuable building block in polymer synthesis. Researchers have demonstrated that incorporating this compound into polymer matrices can significantly enhance mechanical properties such as tensile strength and flexibility.

In addition to its role in materials science, this compound has shown promise in pharmaceutical applications. The triazole moiety is known for its ability to act as a hydrogen bond donor or acceptor, which can influence drug delivery systems and bioavailability. Recent research has explored its potential as a component in drug delivery vehicles, where it can serve as a stabilizing agent or a targeting ligand.

The synthesis of click chemistry-based compounds like this one often involves copper-catalyzed azide–alkyne cycloaddition (CuAAC) reactions. This method allows for efficient and selective formation of triazole rings under mild conditions. The methyl substitution at the 2H position not only enhances stability but also provides additional functional groups for further chemical modifications.

From an analytical standpoint, this compound has been extensively studied using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) and mass spectrometry (MS). These studies have provided detailed insights into its molecular structure and reactivity under various conditions. For instance, proton NMR analysis has revealed distinct signals corresponding to the methyl group on the triazole ring and the carboxylic acid protons, confirming its structural integrity.

In terms of environmental impact, researchers have investigated the biodegradation pathways of this compound under simulated environmental conditions. Preliminary results suggest that it undergoes slow degradation under aerobic conditions, with microbial activity playing a significant role in its transformation into less complex molecules.

The application of machine learning algorithms in predicting the physicochemical properties of compounds like this one has opened new avenues for research. By feeding experimental data into predictive models, scientists can now estimate parameters such as solubility, logP values, and thermal stability with greater accuracy.

In conclusion, 2-(2-Methyl-2H-1,2,3-triazol-4-yl)propanoic acid (CAS No. 1849199-36-5) is a versatile compound with diverse applications across multiple scientific domains. Its unique structure and reactivity make it an invaluable tool in modern chemistry and materials science.